Cas no 62292-04-0 (Ethanone, 1-[1-(phenylthio)cyclohexyl]-)

Ethanone, 1-[1-(phenylthio)cyclohexyl]- structure
62292-04-0 structure
Product name:Ethanone, 1-[1-(phenylthio)cyclohexyl]-
CAS No:62292-04-0
MF:C14H18OS
MW:234.357122898102
CID:450510
PubChem ID:71387850

Ethanone, 1-[1-(phenylthio)cyclohexyl]- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-[1-(phenylthio)cyclohexyl]-
    • 1-(1-phenylsulfanylcyclohexyl)ethanone
    • DTXSID40809953
    • 62292-04-0
    • 1-[1-(Phenylsulfanyl)cyclohexyl]ethan-1-one
    • Inchi: InChI=1S/C14H18OS/c1-12(15)14(10-6-3-7-11-14)16-13-8-4-2-5-9-13/h2,4-5,8-9H,3,6-7,10-11H2,1H3
    • InChI Key: HWZMLYLKLYXVFB-UHFFFAOYSA-N
    • SMILES: CC(=O)C1(CCCCC1)SC2=CC=CC=C2

Computed Properties

  • Exact Mass: 234.10794
  • Monoisotopic Mass: 234.10783637g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • PSA: 17.07

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